4-(4-(3-methoxyphenyl)thiazol-2-yl)-1-phenyl-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-phenyltriazol-4-amine
• InChI: InChI=1S/C18H15N5OS/c1-24-14-9-5-6-12(10-14)15-11-25-18(20-15)16-17(19)23(22-21-16)13-7-3-2-4-8-13/h2-11H,19H2,1H3
• InChI Key: INFBDSCDUFKUJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC(=N2)C3=C(N(N=N3)C4=CC=CC=C4)N
• Molecular Formula: C18H15N5OS
• Molecular Weight: 349.4 g/mol

Description

The compound “4-(4-(3-methoxyphenyl)thiazol-2-yl)-1-phenyl-1H-1,2,3-triazol-5-amine” is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, a thiazolyl group, a phenyl group, and a triazolamine group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The methoxyphenyl, thiazolyl, phenyl, and triazolamine groups would each contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. Each of the functional groups present in the molecule could potentially participate in different types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group could increase its solubility in certain solvents.

Scientific Research Applications

• 3-Methoxyphenyl Compounds :

  • 3-Methoxy-4-hydroxyphenylglycol (MHPG) has been studied extensively as a metabolite that reflects brain norepinephrine metabolism. Research has explored its levels in different conditions, such as in depressed patients versus normal controls, suggesting its potential role in understanding central amine dysfunction in affective illness (Beckmann & Goodwin, 1980).
  • The urinary metabolites of 3-(4-methoxybenzoyl)-1-pentylindole (RCS-4), a synthetic cannabimimetic, were studied, highlighting the metabolic pathways and potential markers for ingestion of such compounds (Kavanagh et al., 2012).

• Thiazolyl Compounds :

  • Thiazole derivatives, such as 2-(2-amino-1,3-thiazol-4-yl)-N-[4-(2-{[(2R)-2-hydroxy-2-phenylethyl]amino}ethyl)phenyl]acetamide, have been studied for their pharmacokinetic properties. For instance, [14C]mirabegron, a β3-adrenoceptor agonist for overactive bladder treatment, was examined for its absorption, metabolism, and excretion in humans (Takusagawa et al., 2012).

• Triazolyl Compounds :

  • Triazole derivatives are also of significant interest in pharmacology. For example, the metabolism and disposition of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, were studied in humans, revealing insights into its elimination and principal circulating components (Renzulli et al., 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications.